Cas no 736904-89-5 (1H-Pyrazole-4-aceticacid,alpha-amino-3,5-dimethyl-,(S)-(9CI))

• Product Name: 1H-Pyrazole-4-aceticacid,alpha-amino-3,5-dimethyl-,(S)-(9CI)
• CAS No: 736904-89-5
• MF: C₇H₁₁N₃O₂
• MW: 169.184g/mol
• CID: 559764
• Update Time: 2024-11-26

1H-Pyrazole-4-aceticacid,alpha-amino-3,5-dimethyl-,(S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-aceticacid, a-amino-3,5-dimethyl-, (aS)-
• 1H-Pyrazole-4-aceticacid, a-amino-3,5-dimethyl-, (S)- (9CI)
• 1H-Pyrazole-4-aceticacid,alpha-amino-3,5-dimethyl-,(S)-(9CI)
• 1H-Pyrazole-4-acetic acid, α-amino-3,5-dimethyl-, (αS)-

• Inchi： 1S/C7H11N3O2/c1-3-5(4(2)10-9-3)6(8)7(11)12/h6H,8H2,1-2H3,(H,9,10)(H,11,12)/t6-/m0/s1
• InChI Key： LLUFIONGXCUZRI-LURJTMIESA-N
• SMILES： N1C(C)=C([C@H](N)C(O)=O)C(C)=N1

Computed Properties

• Exact Mass: 169.085
• Monoisotopic Mass: 169.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.4A^2